Dichloromethyl(phenyl)silane (CAS 149-74-6): A Comprehensive Technical Guide on Properties, Polymerization Kinetics, and Pharmaceutical Applications
Dichloromethyl(phenyl)silane (CAS 149-74-6): A Comprehensive Technical Guide on Properties, Polymerization Kinetics, and Pharmaceutical Applications
Executive Summary
Dichloromethyl(phenyl)silane (CAS 149-74-6) is a highly reactive, bifunctional organosilane characterized by a silicon center bonded to two cleavable chlorine atoms, one methyl group, and one phenyl group. While traditionally utilized as a fundamental building block for silicone elastomers and cross-linking agents, its unique steric and electronic profile has driven its adoption in advanced materials science and pharmaceutical engineering. The asymmetric substitution (methyl vs. phenyl) provides a critical balance between chain flexibility and steric bulk, making it an indispensable monomer for synthesizing photoactive polysilanes, modifying mesoporous drug delivery vehicles, and executing carbon/silicon switch strategies in modern drug design[1][2].
This whitepaper provides an in-depth analysis of its physicochemical properties, the mechanistic causality behind its polymerization behavior, and self-validating experimental protocols for its application in advanced research.
Physicochemical Profiling & Safety Matrix
Understanding the baseline physical properties of Dichloromethyl(phenyl)silane is critical for designing thermodynamic profiles for polymerization and functionalization reactions. The presence of two labile Si-Cl bonds renders the molecule highly susceptible to nucleophilic attack, necessitating rigorous anhydrous handling conditions.
Table 1: Quantitative Physicochemical Properties
| Property | Value / Description | Analytical Context |
| Chemical Formula | C₇H₈Cl₂Si | Linear Formula: C₆H₅Si(CH₃)Cl₂ |
| Molecular Weight | 191.13 g/mol | Critical for stoichiometric calculations in macromolecular synthesis. |
| Boiling Point | ~205 °C at 760 mmHg | Enables high-temperature reflux reactions (e.g., in toluene/xylene). |
| Density | 1.176 g/mL at 25 °C | Required for precise volumetric dosing in inert-atmosphere syringes. |
| Refractive Index | n20/D 1.519 | Useful for rapid purity verification via refractometry. |
| Flash Point | 67 °C (Closed Cup) | Combustible; requires handling away from ignition sources. |
| Hazard Classifications | H302, H314 | Acute Tox. 4 (Oral), Skin Corr. 1A. Reacts violently with water to evolve HCl. |
Mechanistic Pathways in Polymer Synthesis
Wurtz-Type Reductive Coupling to Poly(methylphenylsilylene) (PMPS)
The synthesis of polysilanes (polymers with a continuous Si-Si backbone) primarily relies on the Wurtz-type reductive dehalogenation of Dichloromethyl(phenyl)silane using alkali metals (Na) or alkaline earth metals (Mg)[3][4].
The Causality of Polymodal Distributions: Historically, researchers observed that PMPS synthesized in refluxing toluene exhibits a polymodal molecular weight distribution. The causality behind this lies in a kinetic competition between chain propagation and termination via "backbiting"[3][5].
-
Chain Extension: As the polymer grows, it prefers an all-trans conformation due to the steric hindrance of the phenyl groups.
-
Gauche Defects: Intermittent gauche conformations arise dynamically in solution.
-
Backbiting (Degradation): Alkali metals (especially when transported by phase-transfer agents like crown ethers) induce highly selective chain scission at these gauche defects, causing the chain to "bite" itself and form low-molecular-weight cyclic oligomers (predominantly 5- or 6-membered rings)[3][5].
By understanding this mechanism, scientists can shift the equilibrium toward high-molecular-weight, monomodal PMPS by altering the solvent (e.g., using tetrahydrofuran) or carefully controlling the reaction temperature to suppress gauche-defect-induced scission[5].
Figure 1: Mechanistic pathway of Wurtz reductive coupling highlighting the competition between linear growth and backbiting.
Pharmaceutical & Drug Delivery Applications
Surface Modification of Mesoporous Silica Nanoparticles (MSNs)
In modern drug delivery, bare silica nanoparticles (like MCM-41) often suffer from "burst release"—a phenomenon where the drug rapidly diffuses out of the pores upon entering the bloodstream. Dichloromethyl(phenyl)silane is utilized to covalently graft a hydrophobic methyl-phenyl-silane layer onto the internal and external silanol (Si-OH) groups of the MSNs[1].
Causality of Controlled Release: The bulky phenyl ring acts as a steric shield, while the lack of polar functional groups increases the hydrophobicity of the pore walls. This combined steric and hydrophobic barrier restricts the rapid ingress of aqueous biological fluids. Consequently, the desorption of drugs (such as the antibiotic Norfloxacin) is forced into a slow, diffusion-controlled regime governed by the breaking of electrostatic interactions rather than rapid solvent flushing[1].
The Carbon/Silicon Switch Strategy
In rational drug design, Dichloromethyl(phenyl)silane serves as a precursor for the "carbon/silicon switch" strategy. Because silicon has a larger covalent radius and lower electronegativity than carbon, replacing a specific carbon atom in a drug molecule with silicon (e.g., creating sila-haloperidol from haloperidol) alters the molecule's lipophilicity, receptor binding affinity, and metabolic half-life without fundamentally changing its spatial geometry[2].
Figure 2: Workflow for synthesizing diffusion-regulated MSN drug delivery systems via silylation.
Experimental Protocols (Self-Validating Systems)
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific quality control checkpoints to verify successful causality at each stage.
Protocol 1: Wurtz-Type Reductive Coupling of PMPS
Objective: Synthesize high-molecular-weight Poly(methylphenylsilylene) while minimizing cyclic oligomer formation.
-
System Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer. Purge with ultra-high purity Argon for 30 minutes.
-
Dispersion: Add 2.2 equivalents of finely dispersed Sodium (Na) metal in anhydrous toluene. Causality: Toluene is chosen to maintain polymer solubility, allowing extended all-trans chain growth before precipitation[5].
-
Monomer Addition: Heat the dispersion to 110 °C (reflux). Add 1.0 equivalent of Dichloromethyl(phenyl)silane dropwise over 30 minutes. The reaction will turn dark purple/blue, indicating the formation of silyl radical anions.
-
Quenching: After 4 hours of reflux, cool the mixture to 0 °C and cautiously quench unreacted Na with isopropanol, followed by water.
-
Purification: Extract the organic layer, concentrate under vacuum, and precipitate the polymer by adding the concentrated solution dropwise into rapidly stirring methanol.
-
Self-Validation (QC):
-
GPC (Gel Permeation Chromatography): Analyze the molecular weight distribution. A successful suppression of backbiting will yield an
g/mol with a polydispersity index (PDI) approaching a monomodal state[3][5]. -
UV-Vis Spectroscopy: Measure the
. An absorption peak near 330-340 nm confirms the presence of long, conjugated all-trans Si-Si sequences[5].
-
Protocol 2: Hydrophobic Functionalization of MCM-41 for Drug Delivery
Objective: Graft Dichloromethyl(phenyl)silane onto MSNs to create a controlled-release matrix.
-
Dehydration: Dry 1.0 g of calcined MCM-41 silica nanoparticles under vacuum at 120 °C for 12 hours to remove physisorbed water, leaving only chemisorbed surface silanols.
-
Grafting: Suspend the dried MCM-41 in 50 mL of anhydrous toluene. Add 0.5 mL of Dichloromethyl(phenyl)silane and 0.5 mL of triethylamine (as an HCl scavenger). Causality: Triethylamine drives the reaction forward by neutralizing the corrosive HCl byproduct, preventing degradation of the delicate mesoporous silica framework.
-
Reflux: Heat the suspension to 110 °C for 24 hours under Argon.
-
Washing: Centrifuge the particles and wash sequentially with toluene, ethanol, and acetone to remove unreacted silane and triethylamine hydrochloride salts. Dry under vacuum at 60 °C.
-
Self-Validation (QC):
-
FTIR Spectroscopy: The disappearance of the broad isolated Si-OH peak at ~3740 cm⁻¹ and the appearance of aromatic C-H stretches (~3050 cm⁻¹) and Si-C bands validate successful covalent grafting[1].
-
BET Isotherms: Perform N₂ adsorption/desorption. A calculated reduction in pore volume and surface area (compared to bare MCM-41) confirms that the bulky methyl-phenyl groups are successfully lining the internal mesopores[1].
-
References
-
Sigma-Aldrich. "Dichloro(methyl)phenylsilane 97 149-74-6: Properties".
-
Sigma-Aldrich. "Dichloro(methyl)phenylsilane 97 149-74-6 - Sigma-Aldrich: Properties".
-
ACS Publications. "Correlation of Structure and Molecular Weight Distributions during the Formation of Poly(methylphenylsilylene) by the Wurtz Reductive-Coupling Reaction". 5
-
SciSpace. "Reappraisal of the Origins of the Polymodal Molecular Mass Distributions in the Formation of Poly(methylphenylsilylene) by the Wurtz reductive-coupling reaction". 3
-
ResearchGate. "Magnetic Mesoporous Silica Nanoparticles for Drug Delivery Systems: Synthesis, Characterization and Application as Norfloxacin Carrier". 1
-
ResearchGate. "Drug design based on the carbon/silicon switch strategy". 2
